Cas no 3108-34-7 (4,4,4-Trifluoro-1-phenylbut-2-en-1-one)

4,4,4-Trifluoro-1-phenylbut-2-en-1-one is a fluorinated enone compound characterized by its trifluoromethyl group and α,β-unsaturated ketone structure. This reactive scaffold is valuable in synthetic organic chemistry, particularly as an intermediate for constructing fluorinated heterocycles and pharmaceuticals. The presence of the electron-withdrawing trifluoromethyl group enhances electrophilicity at the β-carbon, facilitating Michael additions and other nucleophilic reactions. Its conjugated system also allows for participation in cycloadditions and selective functionalization. The compound’s stability and well-defined reactivity make it suitable for applications in medicinal chemistry and materials science, where fluorinated motifs are often sought for their metabolic stability and unique physicochemical properties. Proper handling under inert conditions is recommended due to its potential sensitivity.

4,4,4-Trifluoro-1-phenylbut-2-en-1-one structure

3108-34-7 structure

Product Name:4,4,4-Trifluoro-1-phenylbut-2-en-1-one

CAS No:3108-34-7

MF:C₁₀H₇F₃O

MW:200.157193422318

MDL:MFCD07779796

CID:94438

PubChem ID:10888917

Update Time:2025-06-27

4,4,4-Trifluoro-1-phenylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 4,4,4-Trifluoro-1-phenylbut-2-en-1-one
- (E)-4,4,4-TRIFLUORO-1-PHENYL-BUT-2-EN-1-ONE
- 4,4,4-TRIFLUORO-1-PHENYLBUT-2-(E)-ENE-1-ONE
- (E)-1,1,1-Trifluoro-4-phenyl-but-2-ene-4-one
- (E)-4,4,4-trifluoro-1-phenyl-2-buten-1-one
- (E)-4,4,4-trifluoro-1-phenylbut-2-en-1-one
- 1-phenyl-4,4,4-trifluoro-2-buten-1-one
- 4,4,4-trifluoro-1-oxo-1-phenyl-2-butene
- 4,4,4-Trifluoro-1-phenyl-2-buten-1-one
- trans-1-benzoyl-2-(trifluoromethyl)ethylene
- MFCD07779796
- 2-Buten-1-one, 4,4,4-trifluoro-1-phenyl-
- (2E)-4,4,4-TRIFLUORO-1-PHENYLBUT-2-EN-1-ONE
- 3108-34-7
- VJLGQFKEZZRPDE-VOTSOKGWSA-N
- AKOS015891382
- J-501975
- DIOXOPROMETHAZINEHCL
- MDL： MFCD07779796
- Inchi： 1S/C10H7F3O/c11-10(12,13)7-6-9(14)8-4-2-1-3-5-8/h1-7H/b7-6+
- InChI Key： VJLGQFKEZZRPDE-VOTSOKGWSA-N
- SMILES： FC(/C=C/C(C1C=CC=CC=1)=O)(F)F

Computed Properties

Exact Mass: 200.04500
Monoisotopic Mass: 200.04489933g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07000
LogP: 2.98780

4,4,4-Trifluoro-1-phenylbut-2-en-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019122188-1g	4,4,4-Trifluoro-1-phenylbut-2-en-1-one	3108-34-7	95%	1g	$400.00	2023-09-02
Chemenu	CM192675-1g	(E)-4,4,4-trifluoro-1-phenylbut-2-en-1-one	3108-34-7	95%	1g	$408	2021-08-05
abcr	AB546767-1 g	(E)-4,4,4-Trifluoro-1-phenyl-but-2-en-1-one; .	3108-34-7		1g	€427.10	2023-04-13
Chemenu	CM192675-1g	(E)-4,4,4-trifluoro-1-phenylbut-2-en-1-one	3108-34-7	95%	1g	$***	2023-03-29
abcr	AB546767-1g	(E)-4,4,4-Trifluoro-1-phenyl-but-2-en-1-one; .	3108-34-7		1g	€266.90	2025-02-16
A2B Chem LLC	AB42463-1g	2-Buten-1-one, 4,4,4-trifluoro-1-phenyl-	3108-34-7		1g	$274.00	2024-04-20
A2B Chem LLC	AB42463-500mg	2-Buten-1-one, 4,4,4-trifluoro-1-phenyl-	3108-34-7		500mg	$201.00	2024-04-20
A2B Chem LLC	AB42463-2.5g	2-Buten-1-one, 4,4,4-trifluoro-1-phenyl-	3108-34-7		2.5g	$461.00	2024-04-20
Ambeed	A542392-5g	4,4,4-Trifluoro-1-phenylbut-2-en-1-one	3108-34-7	95+%	5g	$813.0	2024-08-03
Crysdot LLC	CD12084989-1g	4,4,4-Trifluoro-1-phenylbut-2-en-1-one	3108-34-7	95+%	1g	$432	2024-07-24